Cas no 1638744-75-8 (Tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate)

• Product Name: Tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate
• CAS No: 1638744-75-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD28501320
• CID: 4612066
• PubChem ID: 99770589
• Update Time: 2025-10-31

Tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate
• tert-butyl cis-3-hydroxy-2-methylazetidine-1-carboxylate
• SB12404
• t-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate
• tert-butyl(2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate
• SCHEMBL23537845
• BS-43186
• 1638744-75-8
• rel-(2R,3R)-tert-Butyl 3-hydroxy-2-methylazetidine-1-carboxylate
• MFCD28501320
• (2R,3R)-1-Boc-3-hydroxy-2-methylazetidine
• CS-0055650
• Tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate

• MDL： MFCD28501320
• Inchi： 1S/C9H17NO3/c1-6-7(11)5-10(6)8(12)13-9(2,3)4/h6-7,11H,5H2,1-4H3/t6-,7-/m1/s1
• InChI Key： OBLFUJCDADLZAJ-RNFRBKRXSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)[C@@H]1C

Computed Properties

• Exact Mass: 187.12084340 g/mol
• Monoisotopic Mass: 187.12084340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.24
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8

Additional information on Tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate

Introduction to Tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate (CAS No. 1638744-75-8)

Tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate, with the CAS number 1638744-75-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the azetidine family, which is known for its versatile applications in medicinal chemistry. The structural features of this molecule, particularly its stereochemistry and functional groups, make it a promising candidate for various biological and chemical applications.

The name Tert-Butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate provides detailed insights into its chemical structure. The presence of a tert-butyl group suggests steric hindrance, which can influence the reactivity and selectivity of the molecule. The (2R,3R) configuration indicates specific stereochemical orientation, which is crucial for biological activity. Additionally, the hydroxy and methyl groups introduce polar and alkyl functionalities, respectively, further enhancing its potential utility in drug design.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacophores in drug discovery. The unique structural properties of Tert-butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate make it an attractive scaffold for developing novel therapeutic agents. Specifically, the azetidine ring is a six-membered heterocycle that can mimic more complex cyclic structures, such as pyrrolidines and piperidines, which are common in many bioactive molecules.

One of the most compelling aspects of this compound is its stereochemical purity. The (2R,3R) configuration is particularly significant because it can influence how the molecule interacts with biological targets. Stereoisomers often exhibit different pharmacological properties, making the precise control of stereochemistry essential for drug development. Tert-butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate has been synthesized with high enantiomeric purity, ensuring that its biological activity can be accurately assessed and optimized.

Recent studies have explored the potential of azetidine derivatives as inhibitors of various enzymes and receptors involved in metabolic pathways. For instance, some research has indicated that azetidine-based compounds can modulate enzymes such as kinases and phosphodiesterases. The hydroxy group in Tert-butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate may also play a role in hydrogen bonding interactions with biological targets, further enhancing its binding affinity.

The tert-butyl group at the 1-position of the azetidine ring adds another layer of complexity to this molecule. Steric hindrance provided by the tert-butyl group can prevent unwanted side reactions and improve selectivity against off-target proteins. This feature is particularly valuable in drug development where minimizing side effects is crucial for therapeutic efficacy.

In addition to its potential as a pharmacophore, Tert-butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate may also serve as a building block for more complex molecules. Medicinal chemists often use simpler compounds as starting points to synthesize larger and more intricate structures. The availability of this compound could facilitate the discovery of new drugs by providing a versatile scaffold for further modifications.

The synthesis of Tert-butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as chiral resolution and asymmetric synthesis have been employed to ensure the desired stereochemical configuration. These methods are critical for producing enantiomerically pure compounds that exhibit predictable biological activity.

As research in medicinal chemistry continues to evolve, compounds like Tert-butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate are expected to play an increasingly important role in drug discovery. Their unique structural features and potential biological activities make them valuable tools for developing new therapeutic agents targeting various diseases. The ongoing investigation into their properties will likely uncover new applications and expand their utility in pharmaceutical research.

The future prospects for Tert-butyl (2R,3R)-3-hydroxy-2-methylazetidine-1-carboxylate are promising given its structural versatility and functional diversity. Further studies are needed to fully elucidate its biological activity and explore its potential as a lead compound or intermediate in drug development pipelines. Collaborative efforts between synthetic chemists and biologists will be essential to harness its full potential in advancing therapeutic strategies.